Cas no 1805581-74-1 (Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate)

• Product Name: Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate
• CAS No: 1805581-74-1
• MF: C₁₁H₈BrF₂NO₂
• MW: 304.087529182434
• CID: 4971819
• Update Time: 2025-05-25

Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate
• methyl 2-[5-bromo-3-cyano-2-(difluoromethyl)phenyl]acetate

• Inchi： 1S/C11H8BrF2NO2/c1-17-9(16)4-6-2-8(12)3-7(5-15)10(6)11(13)14/h2-3,11H,4H2,1H3
• InChI Key： FKVJERKGNRSUFU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(F)F)=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate

Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate: A Comprehensive Overview

Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805581-74-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a methyl ester, a bromine atom, a cyano group, and a difluoromethyl substituent. These groups contribute to its distinctive chemical properties and potential applications in various scientific domains.

The synthesis of Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate involves a series of intricate organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine atom at the 5-position of the aromatic ring. Similarly, the incorporation of the cyano group at the 3-position has been optimized through electrophilic substitution techniques.

The structural complexity of this compound makes it an attractive candidate for various applications. In the field of pharmacology, Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate has been investigated as a potential lead compound for drug development. Its bromine atom and cyano group are known to enhance bioavailability and pharmacokinetic properties, making it a promising candidate for targeting specific biological pathways. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression, highlighting its role in anticancer drug discovery.

In materials science, this compound has found applications as a precursor for advanced materials such as polymers and nanoparticles. The methyl ester group can be easily modified to introduce functionalization at the molecular level, enabling the creation of tailored materials with specific properties. For example, researchers have utilized this compound to synthesize stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

The presence of the difluoromethyl group in Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate adds another layer of functionality to this compound. This group is known for its electron-withdrawing nature, which can significantly influence the electronic properties of the molecule. Recent studies have explored its use in enhancing the stability and efficiency of organic photovoltaic materials. By incorporating this compound into conjugated polymer systems, scientists have achieved improved charge transport properties and overall device performance.

The versatility of this compound is further evident in its application as a building block for more complex molecular architectures. Its ability to undergo various types of coupling reactions makes it an invaluable tool in total synthesis efforts. For instance, researchers have employed this compound as an intermediate in the synthesis of natural product analogs, demonstrating its utility in exploring complex molecular frameworks.

From an environmental standpoint, understanding the fate and behavior of Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on evaluating its biodegradability under different conditions and assessing its toxicity profile using advanced analytical techniques. These efforts aim to ensure that any industrial or commercial applications involving this compound are conducted responsibly and sustainably.

In conclusion, Methyl 5-bromo-3-cyano-2-(difluoromethyl)phenylacetate (CAS No. 1805581-74-1) stands out as a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique combination of functional groups provides a platform for innovative research and development activities. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.